Cas no 21850-30-6 (1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene)

• Product Name: 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene
• CAS No: 21850-30-6
• MF: C₂₂H₁₆
• MW: 280.362445831299
• MDL: MFCD12407077
• CID: 860504
• PubChem ID: 5378113
• Update Time: 2025-08-01

1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene
• (E)-1-(2-phenylethenyl)-4-(phenylethynyl)benzene
• (E)-diisobutyl(styryl)aluminum
• Aluminum,bis(2-methylpropyl)(2-phenylethenyl)
• trans-1-Phenyl-2-(diisobutylaluminio)-ethen
• trans-1-Phenyl-2-(stilben-4-yl)-acetylen
• trans-4-Phenylethinylstilben
• trans-4-Styryl-tolan
• trans-p-Styryl-tolan
• 1-[(E)-2-phenylethenyl]-4-(2-phenylethynyl)benzene
• 1-(Phenylethynyl)-4-(trans-styryl)benzene
• 173035-17-1
• 4-(trans-beta-Styryl)diphenylacetylene
• 21850-30-6
• UIWXLKXVVDEMKD-ACCUITESSA-N
• 1-(Phenylethynyl)-4-styrylbenzene
• 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene,97%
• 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene; 97%
• 1-[(E)-2-Phenylethenyl]-4-(phenylethynyl)benzene #

• MDL： MFCD12407077
• Inchi： 1S/C22H16/c1-3-7-19(8-4-1)11-13-21-15-17-22(18-16-21)14-12-20-9-5-2-6-10-20/h1-11,13,15-18H/b13-11+
• InChI Key： UIWXLKXVVDEMKD-ACCUITESSA-N
• SMILES： C1(C=CC(C#CC2C=CC=CC=2)=CC=1)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 280.12500
• Monoisotopic Mass: 280.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Melting Point: 212-214℃
• PSA: 0.00000
• LogP: 5.25680

Additional information on 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene

Comprehensive Overview of 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene (CAS No. 21850-30-6)

1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene (CAS No. 21850-30-6) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and advanced chemistry. This compound, characterized by its unique trans-stilbene and phenylethynyl structural motifs, is widely studied for its potential applications in organic electronics, photoluminescent materials, and molecular engineering. Its dual functional groups make it a versatile building block for synthesizing complex π-conjugated systems, which are critical for developing next-generation optoelectronic devices.

In recent years, the demand for high-performance organic materials has surged, driven by advancements in flexible displays, OLED technology, and solar cells. Researchers and industry professionals frequently search for compounds like 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene to explore their electroluminescent properties and charge transport capabilities. This compound's ability to form stable crystalline structures and exhibit tunable optical properties makes it a prime candidate for innovative applications in smart materials and nanotechnology.

The synthesis of 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene typically involves palladium-catalyzed cross-coupling reactions, a method widely adopted in modern organic synthesis. Its molecular structure features a central benzene ring substituted with both a trans-styryl group and a phenylethynyl group, contributing to its extended conjugation and enhanced electronic delocalization. These attributes are crucial for achieving desirable photophysical properties, such as high quantum yield and thermal stability, which are essential for optoelectronic applications.

From an environmental and sustainability perspective, 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene aligns with the growing interest in green chemistry and eco-friendly materials. Its potential use in energy-efficient devices and low-carbon technologies has sparked discussions among researchers aiming to reduce the environmental footprint of electronic waste. Additionally, its compatibility with solution-processable techniques offers cost-effective manufacturing alternatives, addressing the industry's need for scalable production methods.

In the context of academic research, 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene is often referenced in studies exploring structure-property relationships in conjugated molecules. Its UV-Vis absorption and fluorescence emission profiles are meticulously analyzed to understand its behavior in various solvent environments and solid-state matrices. Such investigations are vital for tailoring its properties to specific applications, such as sensors, light-emitting diodes (LEDs), and photovoltaic cells.

As the scientific community continues to push the boundaries of functional materials, 1-(trans-2-Phenylethenyl)-4-(phenylethynyl)benzene remains a compound of high relevance. Its integration into cutting-edge technologies underscores its importance in addressing contemporary challenges in renewable energy and advanced electronics. For professionals and enthusiasts alike, understanding this compound's synthetic pathways, physical properties, and potential applications is key to unlocking its full potential in the ever-evolving landscape of materials science.